Cas no 2171685-95-1 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(thian-2-yl)methylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(thian-2-yl)methylcarbamoyl}butanoic acid
• CAS No: 2171685-95-1
• MF: C₂₆H₃₀N₂O₅S
• MW: 482.591805934906
• CID: 6415168
• PubChem ID: 165526453
• Update Time: 2025-06-14

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(thian-2-yl)methylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(thian-2-yl)methylcarbamoyl}butanoic acid
• EN300-1496573
• 2171685-95-1
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(thian-2-yl)methyl]carbamoyl}butanoic acid

• Inchi： 1S/C26H30N2O5S/c29-24(30)13-12-23(25(31)27-15-17-7-5-6-14-34-17)28-26(32)33-16-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-4,8-11,17,22-23H,5-7,12-16H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： AZYKZIMLEMFJIM-UHFFFAOYSA-N
• SMILES： S1CCCCC1CNC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 482.18754324g/mol
• Monoisotopic Mass: 482.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 130Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(thian-2-yl)methylcarbamoyl}butanoic acid

Comprehensive Overview of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(thian-2-yl)methylcarbamoyl}butanoic acid (CAS No. 2171685-95-1)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(thian-2-yl)methylcarbamoyl}butanoic acid (CAS No. 2171685-95-1) is a sophisticated organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring both Fmoc (9-fluorenylmethoxycarbonyl) and thian-2-ylmethylcarbamoyl groups, makes it a valuable intermediate for constructing complex biomolecules. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery, proteomics, and bioconjugation.

The growing demand for high-purity intermediates in biopharmaceuticals has spotlighted compounds like 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(thian-2-yl)methylcarbamoyl}butanoic acid. Its role in solid-phase peptide synthesis (SPPS) is particularly noteworthy, as the Fmoc group provides temporary protection for amino acids during synthesis, while the thian-2-ylmethylcarbamoyl moiety enhances solubility and stability. This dual functionality aligns with current trends in precision medicine and targeted drug delivery, where customized peptide-based therapeutics are gaining traction.

From an SEO perspective, queries such as "Fmoc-protected amino acid derivatives", "CAS 2171685-95-1 applications", and "peptide synthesis reagents" reflect user interest in this compound. Additionally, the rise of AI-driven drug design has increased searches for specialized building blocks like this one, as computational models require high-quality inputs for molecular docking and virtual screening. The compound's relevance to COVID-19 research (e.g., peptide inhibitors) further boosts its visibility in scientific literature and patent filings.

Quality control is critical for 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(thian-2-yl)methylcarbamoyl}butanoic acid, with HPLC and mass spectrometry being standard analytical techniques. Suppliers often highlight ≥95% purity and stringent storage conditions (e.g., -20°C under inert gas) to meet GMP standards. These details address common user concerns about batch consistency and shelf life, which are decisive factors for procurement in academic labs and contract research organizations (CROs).

In summary, CAS 2171685-95-1 exemplifies the intersection of cutting-edge chemistry and therapeutic innovation. Its design caters to modern challenges in peptide engineering, while its commercial availability supports rapid progress in life sciences. As the field evolves, this compound will likely remain a staple for researchers exploring next-generation biologics and personalized treatments.